Cas no 101952-64-1 (3-Pyridinecarboxylicacid, 5-hydroxypentyl ester)

• Product Name: 3-Pyridinecarboxylicacid, 5-hydroxypentyl ester
• CAS No: 101952-64-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 201008
• PubChem ID: 59175
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 5-hydroxypentyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 5-hydroxypentyl ester
• 5-hydroxypentyl pyridine-3-carboxylate
• 5-Hydroxypentyl nicotinate
• 101952-64-1
• NICOTINIC ACID, 5-HYDROXYPENTYL ESTER
• DTXSID80144416
• BRN 0158335

• Inchi： 1S/C11H15NO3/c13-7-2-1-3-8-15-11(14)10-5-4-6-12-9-10/h4-6,9,13H,1-3,7-8H2
• InChI Key： VVEZBNVPLZZJBI-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1)=O)CCCCCO

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42